Cas no 306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1))
306935-61-5 structure
Product Name:[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
CAS No:306935-61-5
MF:C6H4N4O7
MW:244.118560791016
CID:300122
PubChem ID:2729281
Update Time:2025-04-19
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Chemical and Physical Properties
Names and Identifiers
-
- [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid,hydrate
- [3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid,monohydrate (9CI)
- 3,3'-Bi-1,2,5-oxadiazole-4,4'-dicarboxylic acid hydrate
- HMS561O01
- OR0335
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic acid;hydrate
- FT-0614044
- 3,3'-bi(1,2,5-oxadiazole)-4,4'-dicarboxylic acid hydrate
- 4-(4-carboxy-1,2,5-oxadiazol-3-yl)-1,2,5-oxadiazole-3-carboxylic Acid Hydrate
- [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylicacidhydrate
- 3,3'-Dicarboxy-4,4'-difurazan hydrate
- AKOS030508118
- DTXSID80369586
- 306935-61-5
- [3,3'-Bi(1,2,5-oxadiazole)]-4,4'-dicarboxylic acid hydrate
-
- Inchi: 1S/C6H2N4O6.H2O/c11-5(12)3-1(7-15-9-3)2-4(6(13)14)10-16-8-2;/h(H,11,12)(H,13,14);1H2
- InChI Key: OMFMIYNFQKXRRJ-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(C2C(C(=O)O)=NON=2)=N1.O
Computed Properties
- Exact Mass: 244.00800
- Monoisotopic Mass: 244.00799848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 153Ų
Experimental Properties
- Melting Point: 182-184
- PSA: 161.67000
- LogP: -0.54830
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Security Information
- Hazard Statement: Irritant
- Safety Instruction: S26-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
[3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1) Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
306935-61-5 ([3,3'-Bi-1,2,5-oxadiazole]-4,4'-dicarboxylicacid, hydrate (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk